Cas no 50746-09-3 (1-Butanol,3-mercapto-3-methyl-, 1-acetate)

1-Butanol,3-mercapto-3-methyl-, 1-acetate structure
50746-09-3 structure
Product Name:1-Butanol,3-mercapto-3-methyl-, 1-acetate
CAS No:50746-09-3
MF:C7H14O2S
MW:162.249861240387
CID:367060
PubChem ID:6420388
Update Time:2025-04-19

1-Butanol,3-mercapto-3-methyl-, 1-acetate Chemical and Physical Properties

Names and Identifiers

    • 1-Butanol,3-mercapto-3-methyl-, 1-acetate
    • (3-methyl-3-sulfanylbutyl) acetate
    • 3-MERCAPTO-3-METHYLBUTYL ACETATE
    • 3-mercapto-3-methylbutyl-acetate
    • 3-Methyl-3-sulfanylbutyl acetate
    • 3-sulfanyl-3-methylbutyl acetate
    • Acetic acid,3-mercapto-3-methylbutyl ester
    • FEMA no. 4324
    • DTXSID50198789
    • 3-mercapto-3-methylbutyl- acetate
    • 8A69461ME8
    • CHEBI:182977
    • SCHEMBL4696007
    • Q27270093
    • 50746-09-3
    • 3-Mercapto-3-methyl-1-butyl acetate
    • 3-Mercapto-3-methyl-1-butyl acetate [FHFI]
    • UNII-8A69461ME8
    • 1-Butanol, 3-mercapto-3-methyl-, 1-acetate
    • (3-methyl-3-sulanylbutyl) acetate
    • AKOS006288498
    • Acetic acid, 3-mercapto-3-methylbutyl ester
    • Inchi： 1S/C7H14O2S/c1-6(8)9-5-4-7(2,3)10/h10H,4-5H2,1-3H3
    • InChI Key： HEZWKNVLHZGPOE-UHFFFAOYSA-N
    • SMILES： SC(C)(C)CCOC(C)=O

Computed Properties

  • Exact Mass: 162.07100
  • Monoisotopic Mass: 162.07145086g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 121
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 27.3Ų

Experimental Properties

  • Density: 1.003
  • Boiling Point: 209.5 ºC at 760 mmHg
  • Flash Point: 85.4 ºC
  • Refractive Index: 1.458
  • PSA: 65.10000
  • LogP: 1.64800
  • FEMA: 4324 | 3-MERCAPTO-3-METHYL-1-BUTYL ACETATE

1-Butanol,3-mercapto-3-methyl-, 1-acetate Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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